Cas no 28917-15-9 (1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro-)

1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro- structure
28917-15-9 structure
Product Name:1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro-
CAS No:28917-15-9
MF:C5H10N4O2
MW:158.15850019455
CID:273429
Update Time:2024-01-27

1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro-
    • N-(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-yl)nitramide
    • Hexahydro-2-(nitroimino)-1H-1,3-diazepine
    • Inchi: 1S/C5H10N4O2/c10-9(11)8-5-6-3-1-2-4-7-5/h1-4H2,(H2,6,7,8)
    • InChI Key: IIUAUCCKFFABTQ-UHFFFAOYSA-N
    • SMILES: N1CCCCN/C/1=N\[N+]([O-])=O

Computed Properties

  • Exact Mass: 158.0805
  • Monoisotopic Mass: 158.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.2A^2

Experimental Properties

  • Density: 1.52
  • Boiling Point: 282°Cat760mmHg
  • Flash Point: 124.4°C
  • Refractive Index: 1.648
  • PSA: 79.56

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